Cas no 1220037-63-7 (3-Azetidinyl 2-phenylacetate)
3-Azetidinyl 2-phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- azetidin-3-yl 2-phenylacetate
- 3-Azetidinyl 2-phenylacetate
-
- Inchi: 1S/C11H13NO2/c13-11(14-10-7-12-8-10)6-9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
- InChI Key: WMXQZZAXUAHASG-UHFFFAOYSA-N
- SMILES: O(C(CC1C=CC=CC=1)=O)C1CNC1
Computed Properties
- Exact Mass: 191.095
- Monoisotopic Mass: 191.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
3-Azetidinyl 2-phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM300405-5g |
Azetidin-3-yl 2-phenylacetate |
1220037-63-7 | 95% | 5g |
$471 | 2021-06-09 | |
| Chemenu | CM300405-5g |
Azetidin-3-yl 2-phenylacetate |
1220037-63-7 | 95% | 5g |
$471 | 2023-03-07 |
3-Azetidinyl 2-phenylacetate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-Azetidinyl 2-phenylacetate
Recent Advances in the Study of 3-Azetidinyl 2-phenylacetate (CAS: 1220037-63-7): A Comprehensive Research Brief
The compound 3-Azetidinyl 2-phenylacetate (CAS: 1220037-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development. The following sections provide a detailed overview of the current state of research, highlighting key methodologies, results, and implications for future studies.
Recent studies have explored the synthetic pathways for 3-Azetidinyl 2-phenylacetate, emphasizing its role as a versatile intermediate in the production of bioactive molecules. Researchers have reported improved yields and purity through optimized reaction conditions, including the use of novel catalysts and solvent systems. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications. Additionally, computational modeling has been employed to predict the compound's reactivity and stability under various conditions, further supporting its utility in synthetic chemistry.
Pharmacological investigations have revealed that 3-Azetidinyl 2-phenylacetate exhibits promising activity in modulating specific biological targets. In vitro studies have demonstrated its affinity for certain enzyme systems, suggesting potential applications in the treatment of neurological disorders and inflammatory conditions. Notably, its mechanism of action appears to involve the inhibition of key signaling pathways, which could pave the way for the development of novel therapeutics. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.
The potential of 3-Azetidinyl 2-phenylacetate in drug delivery systems has also been a focal point of recent research. Its physicochemical properties, such as solubility and permeability, make it an attractive candidate for formulation into various dosage forms. Preliminary studies have explored its incorporation into nanoparticles and liposomes, with promising results in terms of enhanced bioavailability and targeted delivery. These innovations could significantly improve the efficacy of treatments for diseases with high unmet medical needs.
Despite these advancements, challenges remain in the clinical translation of 3-Azetidinyl 2-phenylacetate. Issues such as metabolic stability, toxicity, and regulatory compliance must be addressed to ensure its viability as a therapeutic agent. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline. Future research should also focus on elucidating its structure-activity relationships to guide the design of more potent and selective derivatives.
In conclusion, 3-Azetidinyl 2-phenylacetate (CAS: 1220037-63-7) represents a promising candidate for further investigation in the chemical biology and pharmaceutical sectors. Its synthetic accessibility, pharmacological potential, and applicability in drug delivery systems underscore its value as a research tool and therapeutic agent. Continued exploration of its properties and mechanisms will be crucial for unlocking its full potential and addressing the challenges associated with its development. This brief serves as a foundation for researchers seeking to engage with this compound and contribute to its evolving narrative in the scientific community.
1220037-63-7 (3-Azetidinyl 2-phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)